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Compound of Interest

Compound Name: Cyclohexyl propionate

Cat. No.: B1665103 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This guide provides essential, step-by-step procedures for the safe disposal of cyclohexyl
propionate, a combustible liquid that requires careful management as hazardous waste.

Adherence to these protocols is critical for protecting personnel and the environment.

Key Safety and Disposal Information
Cyclohexyl propionate is classified as a combustible liquid and is harmful if swallowed,

inhaled, or in contact with skin.[1][2] It may also cause an allergic skin reaction and is very toxic

to aquatic life with long-lasting effects.[1][2][3] Therefore, it must be handled with appropriate

personal protective equipment (PPE) and disposed of as hazardous waste according to all

applicable local, regional, and national regulations.[1][2][4]
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Hazard Classification & Precautionary
Statements

Hazard Statement(s)

H227: Combustible liquid.[5] H302 + H312 +

H332: Harmful if swallowed, in contact with skin

or if inhaled.[3] H317: May cause an allergic

skin reaction.[2][3] H410: Very toxic to aquatic

life with long lasting effects.[3]

Precautionary Statement(s)

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking.[5]

P261: Avoid breathing mist or vapors.[3] P270:

Do not eat, drink or smoke when using this

product.[3][4] P273: Avoid release to the

environment.[3] P280: Wear protective gloves,

protective clothing, eye protection, and face

protection.[3][4][5] P301 + P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[4] P302 +

P352: IF ON SKIN: Wash with plenty of soap

and water.[4] P304 + P340: IF INHALED:

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[4] P391:

Collect spillage.[2][3] P501: Dispose of

contents/container to an approved waste

disposal plant.[3][4][5]

Experimental Protocol: Safe Collection and
Packaging of Cyclohexyl Propionate Waste
The following protocol details the necessary steps for the safe collection and packaging of

cyclohexyl propionate waste within a laboratory setting.

Materials:

Chemically resistant waste container with a secure, leak-proof lid
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Hazardous waste labels

Personal Protective Equipment (PPE):

Chemical-resistant gloves

Protective clothing

Safety goggles or face shield

Fume hood

Inert absorbent material (e.g., dry clay, sand, diatomaceous earth)[1]

Spark-proof tools[5]

Procedure:

Select an Appropriate Waste Container: Use a designated, chemically resistant container

with a secure, leak-proof lid. Ensure the container is in good condition and free from

damage.

Label the Waste Container: Before adding any waste, affix a hazardous waste label to the

container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Cyclohexyl propionate"

The accumulation start date

Associated hazards (e.g., Combustible, Harmful, Environmentally Hazardous)

Waste Accumulation:

Perform all waste transfers inside a certified fume hood to minimize the risk of inhalation.

Carefully pour or transfer the cyclohexyl propionate waste into the designated container.
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Keep the waste container securely closed at all times, except when actively adding waste.

Handling Spills:

In case of a spill, immediately eliminate all sources of ignition (e.g., open flames, sparks).

[1]

Ventilate the area.

Contain the spill using an inert, non-combustible absorbent material.[4]

Using spark-proof tools, collect the absorbed material and place it in the designated

hazardous waste container.[4][5]

Clean the spill area thoroughly.

When the Container is Full:

Do not overfill the container. Leave at least 10% of headspace to allow for vapor

expansion.

Securely fasten the lid.

Ensure the exterior of the container is clean and free from any contamination.

Storage Pending Disposal:

Store the sealed and labeled container in a designated, well-ventilated satellite

accumulation area, away from incompatible materials and sources of ignition.[4][5]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed chemical destruction plant

or a certified hazardous waste disposal service.[2][5]

Acceptable disposal methods include controlled incineration with flue gas scrubbing.[5]

Do not discharge cyclohexyl propionate into sewer systems or the environment.[2][5]
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Disposal of Contaminated Packaging
Contaminated containers must also be treated as hazardous waste. Follow these steps for

proper disposal:

Triple Rinse: Triple rinse the empty container with a suitable solvent. The rinsate should be

collected and disposed of as hazardous waste.

Recycle or Recondition: Once thoroughly decontaminated, the container can be offered for

recycling or reconditioning.[5]

Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for

other purposes and then disposed of in a sanitary landfill.[5]

Incineration: Combustible packaging materials may be disposed of through controlled

incineration with flue gas scrubbing.[5]

Logical Workflow for Cyclohexyl Propionate
Disposal
The following diagram illustrates the decision-making process for the proper disposal of

cyclohexyl propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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